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Dovitinib-d8 Dovitinib-d8
Brand Name: Vulcanchem
CAS No.: 1246819-84-0
VCID: VC0030457
InChI: InChI=1S/C21H21FN6O/c1-27-7-9-28(10-8-27)12-5-6-14-16(11-12)25-20(24-14)18-19(23)17-13(22)3-2-4-15(17)26-21(18)29/h2-6,11,17H,7-10,23H2,1H3,(H,24,25)/i7D2,8D2,9D2,10D2
SMILES: CN1CCN(CC1)C2=CC3=C(C=C2)N=C(N3)C4=C(C5C(=NC4=O)C=CC=C5F)N
Molecular Formula: C21H21FN6O
Molecular Weight: 400.487

Dovitinib-d8

CAS No.: 1246819-84-0

Reference Standards

VCID: VC0030457

Molecular Formula: C21H21FN6O

Molecular Weight: 400.487

Dovitinib-d8 - 1246819-84-0

CAS No. 1246819-84-0
Product Name Dovitinib-d8
Molecular Formula C21H21FN6O
Molecular Weight 400.487
IUPAC Name 4-amino-5-fluoro-3-[6-(2,2,3,3,5,5,6,6-octadeuterio-4-methylpiperazin-1-yl)-1H-benzimidazol-2-yl]-4aH-quinolin-2-one
Standard InChI InChI=1S/C21H21FN6O/c1-27-7-9-28(10-8-27)12-5-6-14-16(11-12)25-20(24-14)18-19(23)17-13(22)3-2-4-15(17)26-21(18)29/h2-6,11,17H,7-10,23H2,1H3,(H,24,25)/i7D2,8D2,9D2,10D2
Standard InChIKey KCOYQXZDFIIGCY-ZTQBVIQHSA-N
SMILES CN1CCN(CC1)C2=CC3=C(C=C2)N=C(N3)C4=C(C5C(=NC4=O)C=CC=C5F)N
Synonyms 4-Amino-5-fluoro-3-[6-(4-methyl-1-piperazinyl)-1H-benzimidazol-2-yl]-2(1H)-quinolinone-d8;
PubChem Compound 156588906
Last Modified Nov 11 2021
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